![molecular formula C12H18ClN3O2 B2910734 N-[4-(acetylamino)phenyl]-2-(ethylamino)acetamide hydrochloride CAS No. 1156040-23-1](/img/structure/B2910734.png)
N-[4-(acetylamino)phenyl]-2-(ethylamino)acetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(acetylamino)phenyl]-2-(ethylamino)acetamide hydrochloride, commonly known as lidocaine hydrochloride, is a local anesthetic drug that is widely used in medical and dental procedures. Lidocaine hydrochloride is a white crystalline powder that is soluble in water and alcohol. It is a member of the amide class of local anesthetics and is structurally similar to other amide local anesthetics such as bupivacaine and ropivacaine.
Mechanism of Action
Lidocaine hydrochloride works by blocking the sodium channels in nerve cells, which prevents the initiation and transmission of nerve impulses. This results in a loss of sensation in the area where the drug is administered.
Biochemical and Physiological Effects:
Lidocaine hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, and to modulate the immune response. Lidocaine hydrochloride has also been shown to have analgesic and antiarrhythmic effects.
Advantages and Limitations for Lab Experiments
Lidocaine hydrochloride is widely used in laboratory experiments due to its ability to block nerve impulses and reduce pain. However, there are limitations to its use, such as the potential for toxicity at high doses.
Future Directions
There are a number of potential future directions for research on lidocaine hydrochloride. One area of research is the development of new formulations of the drug that can be administered in different ways, such as transdermal patches or inhalation. Another area of research is the development of new drugs that are structurally similar to lidocaine hydrochloride but have improved pharmacokinetic and pharmacodynamic properties. Finally, there is a need for further research on the long-term effects of lidocaine hydrochloride use, particularly in high-risk populations such as pregnant women and children.
Synthesis Methods
Lidocaine hydrochloride is synthesized through a multi-step process that involves the reaction of 2,6-dimethylaniline with ethylene oxide to form N,N-diethyl-2-(2-methoxyphenyl)acetamide. This intermediate is then reacted with acetyl chloride to form N-[2-(2-methoxyphenyl)-2-(ethylamino)acetyl]acetamide. Finally, this compound is reacted with hydrochloric acid to form lidocaine hydrochloride.
Scientific Research Applications
Lidocaine hydrochloride has been extensively studied for its use as a local anesthetic in medical and dental procedures. It has also been studied for its potential use in treating various medical conditions such as neuropathic pain, chronic pain, and postoperative pain. Lidocaine hydrochloride has also been studied for its use as an antiarrhythmic agent in the treatment of cardiac arrhythmias.
Properties
IUPAC Name |
N-(4-acetamidophenyl)-2-(ethylamino)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2.ClH/c1-3-13-8-12(17)15-11-6-4-10(5-7-11)14-9(2)16;/h4-7,13H,3,8H2,1-2H3,(H,14,16)(H,15,17);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEZUXWDZJHOKKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC(=O)NC1=CC=C(C=C1)NC(=O)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.